2-[2-(1H-pyrazol-4-yl)ethyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[2-(1H-pyrazol-4-yl)ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C13H11N3O2/c17-12-10-3-1-2-4-11(10)13(18)16(12)6-5-9-7-14-15-8-9/h1-4,7-8H,5-6H2,(H,14,15)
• InChI Key: FLPXNNZKIUNNPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCC3=CNN=C3
• Molecular Formula: C13H11N3O2
• DSSTOX Substance ID: DTXSID401197965
• Molecular Weight: 241.24 g/mol
• CAS RN: 1195687-62-7

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms. Isoindole is a polycyclic aromatic compound that consists of a benzene ring fused to an indole. Compounds containing these moieties are known for their diverse pharmacological effects.

Molecular Structure Analysis

The molecular structure of pyrazole and isoindole-based compounds can be verified using techniques such as elemental microanalysis, FTIR, and NMR.

Scientific Research Applications

Synthesis and Chemical Modification

• Modified Synthesis Techniques : Studies have developed optimized methods for synthesizing N-substituted (1H-pyrazolyl)propane-1,3-diones, including the target compound, which is a key intermediate for further chemical modifications. These methods involve condensation reactions of N-substituted (1H-pyrazol-4-yl)ethanones, demonstrating the versatility of this compound in synthetic chemistry (Taydakov & Krasnosel’sky, 2011).

Antibacterial Properties

• Antibacterial Activity : Research on alkoxy isoindole-1,3-diones derivatives, which include structures similar to the target compound, has shown that these compounds can be synthesized and possess antibacterial properties against various bacterial strains. This suggests potential applications in developing new chemotherapeutic agents (Ahmed et al., 2006).

Antimicrobial Evaluation

• Pyrazolo-Thiazolyl Derivatives : Derivatives of the target compound featuring pyrazolo-thiazolyl groups have been synthesized and evaluated for their antimicrobial efficacy. These studies highlight the compound's utility as a precursor in creating molecules with potential antibacterial and antifungal applications (Jat et al., 2006).

Heterocyclic Synthesis

• Novel Heterocyclic Compounds : The compound and its derivatives have been used to synthesize novel heterocyclic structures, such as pyridazinones, pyridazinimines, and pyrazolo[5,1-c][1,2,4]triazines, incorporating N-(2-oxoethyl)phthalimide moieties. These compounds have diverse applications in medicinal chemistry and material science (Al-Omran & El-Khair, 2006).

Corrosion Inhibition

• Corrosion Inhibitors : Aza-pseudopeptides derived from the compound have been studied as corrosion inhibitors for mild steel in acidic environments. These derivatives exhibit significant inhibition efficiency, suggesting their potential use in protecting metals from corrosion (Chadli et al., 2017).

Mechanism of Action

The mechanism of action of pyrazole and isoindole-based compounds can vary widely depending on their specific structures and the biological targets they interact with.

Future Directions

Pyrazole and isoindole-based compounds have shown potential in various fields of science due to their extensive biological activities. Therefore, they could be promising scaffolds for the discovery of potent drug candidates in the future.